Cas no 63447-38-1 (4,6-Dihydroxy-5-methylpyrimidine)

• Product Name: 4,6-Dihydroxy-5-methylpyrimidine
• CAS No: 63447-38-1
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD04037280
• CID: 90229
• PubChem ID: 24881309
• Update Time: 2025-04-18

4,6-Dihydroxy-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dihydroxy-5-methylpyrimidine
• &nbsp
• 5-Bromo-2-chloro-6-methylpyridine
• 5-Methylpyrimidine-4,6-diol
• C5H6N2O2
• 5-Methyl-4,6-pyrimidinediol
• Pyrimidine-4,6-diol, 5-methyl-
• 4(1H)-Pyrimidinone, 6-hydroxy-5-methyl- (8CI,9CI)
• SCHEMBL2232292
• AMY4068
• FT-0617245
• 6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one
• A8737
• 4(1H)-pyrimidinone,6-hydroxy-5-methyl-
• 18337-63-8
• AC-907/30003039
• AC-2390
• 4,6-Dihydroxy-5-methylpyrimidine, 97%
• 5-Methyl-4,6-pyrimidinediol #
• AKOS012923085
• 46-Dihydroxy-5-methylpyrimidine
• 4,6-dihydroxy-5-methyl-pyrimidine
• 6-Hydroxy-5-methylpyrimidin-4(3H)-one
• J-513388
• 6-Hydroxy-5-methyl-4(1H)-pyrimidinone
• SB55586
• FT-0649611
• 4(3H)-Pyrimidinone,6-hydroxy-5-methyl-
• 4-hydroxy-5-methyl-1H-pyrimidin-6-one
• CS-0173180
• Q-102311
• A6982
• AKOS005254601
• MFCD04037280
• DTXSID30979659
• GS-6878
• 5-methyl-4,6-dihydroxy pyrimidine
• 63447-38-1
• 5-Methyl-4,6(1H,5H)-pyrimidinedione; 5-Methyl-4,6-pyrimidinediol;
• DB-012533
• pyrimidine, 4,6-dihydroxy-5-methyl-
• 6-HYDROXY-5-METHYL-1H-PYRIMIDIN-4-ONE
• DB-065442
• STL511940
• BBL100154
• 4(3H)-Pyrimidinone, 6-hydroxy-5-methyl-
• 6-HYDROXY-5-METHYL-3H-PYRIMIDIN-4-ONE

• MDL： MFCD04037280
• Inchi： 1S/C5H6N2O2/c1-3-4(8)6-2-7-5(3)9/h2H,1H3,(H2,6,7,8,9)
• InChI Key： OREVOAMPEBWISR-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(NC=N1)=O

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.5
• Topological Polar Surface Area: 61.7A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.44
• Melting Point: >300 °C (lit.)
• Boiling Point: 327.4 °C at 760 mmHg
• Flash Point: 151.8 °C
• PSA: 66.24000
• LogP: 0.19620
• Solubility: Not available

4,6-Dihydroxy-5-methylpyrimidine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26-S36/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines